Cas no 304870-93-7 (1-benzyl-8-(2-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1-benzyl-8-(2-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 304870-93-7
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 5970533
• Update Time: 2025-06-26

1-benzyl-8-(2-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-8-(2-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 1-benzyl-8-(2-hydroxypropylamino)-3,7-dimethylpurine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-8-[(2-hydroxypropyl)amino]-3,7-dimethyl-1-(phenylmethyl)-

• Inchi： 1S/C17H21N5O3/c1-11(23)9-18-16-19-14-13(20(16)2)15(24)22(17(25)21(14)3)10-12-7-5-4-6-8-12/h4-8,11,23H,9-10H2,1-3H3,(H,18,19)
• InChI Key： MMBOGZMKKJDFKV-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(N(C)C(=O)N(CC3=CC=CC=C3)C2=O)N=C1NCC(O)C

Additional information on 1-benzyl-8-(2-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 1-benzyl-8-(2-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 304870-93-7)

The compound 1-benzyl-8-(2-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 304870-93-7) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the purine class, a family of nitrogen-containing organic compounds that are widely recognized for their biological activities and therapeutic potential. The structural complexity of this molecule, characterized by its benzyl, (2-hydroxypropyl)amino, 3,7-dimethyl, and tetrahydro-1H-purine-2,6-dione moieties, positions it as a promising candidate for further exploration in drug discovery and development.

Recent research in the field of bioorganic chemistry has highlighted the importance of purine derivatives in modulating various biological pathways. The presence of multiple functional groups in 1-benzyl-8-(2-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggests a high degree of chemical versatility, which may enable its interaction with multiple targets within biological systems. This characteristic is particularly valuable in the development of multifunctional drugs that can address complex diseases more effectively than single-target agents.

The benzyl group in the molecule contributes to its hydrophobicity and may enhance its binding affinity to certain protein targets. Additionally, the (2-hydroxypropyl)amino moiety introduces a hydrophilic component, which could improve solubility and bioavailability. The 3,7-dimethyl substitution pattern further fine-tunes the electronic properties of the purine core, potentially influencing its metabolic stability and pharmacokinetic profile. These structural features collectively make this compound an intriguing subject for medicinal chemists seeking to design novel therapeutic agents.

In the context of current pharmaceutical research, there is growing interest in developing small-molecule inhibitors that can modulate enzymes involved in key metabolic pathways. Purine derivatives have been extensively studied for their potential to inhibit enzymes such as kinases and phosphodiesterases. The unique structure of 1-benzyl-8-(2-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggests that it may possess inhibitory activity against such enzymes. Preliminary computational studies have indicated that this compound could interact with the active sites of various enzymes through hydrogen bonding and hydrophobic interactions.

Moreover, the field of drug discovery has witnessed significant advancements in the use of computational methods to predict the biological activity of small molecules. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds. The structural features of 1-benzyl-8-(2-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione make it an attractive candidate for such approaches. Its complex architecture provides multiple opportunities for binding to biological targets without overlapping significantly with known drug scaffolds.

Experimental validation of these predictions is crucial for advancing this compound into clinical development. In vitro assays have been designed to evaluate its interaction with relevant biological targets and assess its potential therapeutic efficacy. Initial results have shown promising activity against certain enzyme targets at nanomolar concentrations. These findings warrant further investigation into the mechanisms of action and potential side effects associated with this compound.

The development of novel therapeutics often involves optimizing a lead compound through structural modifications to improve potency and selectivity while minimizing toxicity. The versatility of 1-benzyl-8-(2-hydroxypropyl)amino-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione allows for such modifications without drastically altering its core structure. Medicinal chemists can explore alternative substitution patterns or functional groups to enhance its pharmacological properties.

Another area of interest is the potential application of this compound in combination therapies. The ability to target multiple pathways simultaneously can lead to synergistic effects that improve treatment outcomes. The structural features of 1-benzyl-8-(2-hydroxypropyl)amino-3-methyltetrahydro)-purine suggest that it could be combined with other drugs to achieve this goal.

As research progresses，the understanding of how small molecules interact with biological systems continues to evolve。 Advances in techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into the binding modes of purine derivatives with their target proteins。 These structural insights are critical for designing next-generation drugs that are more effective and have fewer side effects。

In conclusion，the compound 1-benzyl--( hydrox prop ylamino)-dimethyltetrahydrop ur ine--dione (CAS No 30487093 7) represents a significant step forward in pharmaceutical chemistry。 Its complex structure， functional groups， and potential biological activities make it a promising candidate for further exploration。 With continued research，this compound has the potential to contribute to the development of novel therapeutics that address unmet medical needs。